Cas no 4684-32-6 (Picrinine)

Picrinine Properties

Names and Identifiers

• Picrinine
• Picrinin
• 2α,5α-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
• 2Alpha,5Alpha-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
• deacetyl-deformopicraline
• desacetyldesformopicraline
• vincaridine
• [ "" ]
• 4684-32-6
• FT-0698441
• A-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
• DTXSID30425161
• B2703-092765
• Methyl 14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
• A,5
• 2
• Methyl (14Z)-14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
• AKOS032948497
• CHEMBL590510
• MS-25152
• CHEBI:70505
• AKOS040760632
• Deacetyldeformopicraline
• Methyl(2alpha,5alpha,19E)-1,2-dihydro-2,5-epoxyakuammilan-17-oate
• 2alpha,5alpha-Epoxy-1,2-dihydroakuammilan-17-oic acid methyl ester
• +Expand

• InChIKey： BDXYPHKGNUGUFG-QDEBKDIKSA-N
• Inchi： InChI=1S/C20H22N2O3/c1-3-11-10-22-15-8-12(11)17(18(23)24-2)19-9-16(22)25-20(15,19)21-14-7-5-4-6-13(14)19/h3-7,12,15-17,21H,8-10H2,1-2H3/b11-3+
• SMILES： COC(C1C2CC3N(C4CC51C1=CC=CC=C1NC53O4)C/C/2=C\C)=O

Computed Properties

• Exact Mass: 338.16300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 338.16304257 g/mol
• Heavy Atom Count: 25
• Complexity: 678
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 50.8Ų
• Molecular Weight: 338.4

Experimental Properties

• LogP: 2.32170
• PSA: 50.80000
• Color/Form: Powder